Cas no 93677-02-2 (1H-Pyrazole-1-acetamide,N-hydroxy-3-nitro-)

• Product Name: 1H-Pyrazole-1-acetamide,N-hydroxy-3-nitro-
• CAS No: 93677-02-2
• MF: C₅H₆N₄O₄
• MW: 186.1255402565
• CID: 804854
• PubChem ID: 146775
• Update Time: 2025-04-19

1H-Pyrazole-1-acetamide,N-hydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetamide,N-hydroxy-3-nitro-
• 1-acetohydroxamic acid-3-nitropyrazole
• N-hydroxy-2-(3-nitropyrazol-1-yl)acetamide
• 1H-Pyrazole-1-acetamide, N-hydroxy-3-nitro-, (R-(R*,S*-(E)))-
• 93677-02-2
• DTXSID20239532
• Djw-258
• Djw 258

• Inchi： 1S/C5H6N4O4/c10-5(7-11)3-8-2-1-4(6-8)9(12)13/h1-2,11H,3H2,(H,7,10)
• InChI Key： YPTMGEJOWGQWNX-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC([N+](=O)[O-])=N1)NO

Computed Properties

• Exact Mass: 186.039
• Monoisotopic Mass: 186.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.77
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.699